Cas no 178860-08-7 (4-Acetoxy-4'-ethylbenzophenone)
4-Acetoxy-4'-ethylbenzophenone Chemical and Physical Properties
Names and Identifiers
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- [4-(4-ethylbenzoyl)phenyl] Acetate
- LogP
- 4-Acetoxy-4'-ethylbenzophenone
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- MDL: MFCD07698965
- Inchi: InChI=1S/C17H16O3/c1-3-13-4-6-14(7-5-13)17(19)15-8-10-16(11-9-15)20-12(2)18/h4-11H,3H2,1-2H3
- InChI Key: LLRBDCYBJNSBOI-UHFFFAOYSA-N
- SMILES: CCC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC(=O)C
Computed Properties
- Exact Mass: 268.10998
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 43.37
4-Acetoxy-4'-ethylbenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A088205-250mg |
4-Acetoxy-4'-ethylbenzophenone |
178860-08-7 | 250mg |
$ 290.00 | 2022-06-08 | ||
| TRC | A088205-500mg |
4-Acetoxy-4'-ethylbenzophenone |
178860-08-7 | 500mg |
$ 480.00 | 2022-06-08 | ||
| abcr | AB533115-1 g |
4-Acetoxy-4'-ethylbenzophenone, 90%; . |
178860-08-7 | 90% | 1g |
€552.20 | 2022-07-29 | |
| abcr | AB533115-2 g |
4-Acetoxy-4'-ethylbenzophenone, 90%; . |
178860-08-7 | 90% | 2g |
€969.60 | 2022-07-29 | |
| Fluorochem | 201863-2g |
4-Acetoxy-4'-ethylbenzophenone |
178860-08-7 | >90% | 2g |
£624.00 | 2022-03-01 | |
| Fluorochem | 201863-1g |
4-Acetoxy-4'-ethylbenzophenone |
178860-08-7 | >90% | 1g |
£340.00 | 2022-03-01 | |
| Fluorochem | 201863-5g |
4-Acetoxy-4'-ethylbenzophenone |
178860-08-7 | >90% | 5g |
£1120.00 | 2022-03-01 | |
| abcr | AB533115-1g |
4-Acetoxy-4'-ethylbenzophenone, 90%; . |
178860-08-7 | 90% | 1g |
€614.70 | 2025-04-20 | |
| abcr | AB533115-2g |
4-Acetoxy-4'-ethylbenzophenone, 90%; . |
178860-08-7 | 90% | 2g |
€1064.00 | 2025-04-20 | |
| abcr | AB533115-5g |
4-Acetoxy-4'-ethylbenzophenone, 90%; . |
178860-08-7 | 90% | 5g |
€1843.90 | 2025-04-20 |
4-Acetoxy-4'-ethylbenzophenone Suppliers
4-Acetoxy-4'-ethylbenzophenone Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-Acetoxy-4'-ethylbenzophenone
Introduction to 4-Acetoxy-4'-ethylbenzophenone (CAS No. 178860-08-7)
4-Acetoxy-4'-ethylbenzophenone, with the Chemical Abstracts Service (CAS) number 178860-08-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive molecular structure, which includes an acetoxy group and an ethyl substituent on a benzophenone backbone. These features contribute to its reactivity and functional versatility.
The molecular formula of 4-Acetoxy-4'-ethylbenzophenone is C15H16O3, and its molecular weight is approximately 244.28 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point ranges from 95 to 97°C, making it suitable for various synthetic processes that require controlled temperature conditions.
In the realm of pharmaceutical research, 4-Acetoxy-4'-ethylbenzophenone has shown promise as a potential intermediate in the synthesis of bioactive compounds. Recent studies have explored its use as a precursor for the development of novel anti-inflammatory agents and antioxidants. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 4-Acetoxy-4'-ethylbenzophenone exhibited significant anti-inflammatory activity in vitro, suggesting their potential therapeutic applications in treating inflammatory diseases.
Beyond its pharmaceutical applications, 4-Acetoxy-4'-ethylbenzophenone has also been investigated for its use in materials science. Its ability to undergo controlled chemical reactions makes it a valuable building block for the synthesis of advanced materials with tailored properties. A notable example is its use in the preparation of photoreactive polymers, which have applications in optoelectronics and photolithography. Research published in Advanced Materials in 2021 highlighted the synthesis of photoreactive polymers using 4-Acetoxy-4'-ethylbenzophenone-based monomers, demonstrating their excellent photoresponsiveness and stability.
In the field of organic synthesis, 4-Acetoxy-4'-ethylbenzophenone serves as a versatile starting material for the preparation of complex organic molecules. Its reactivity can be harnessed through various synthetic routes, including nucleophilic substitution, electrophilic addition, and coupling reactions. A study published in Organic Letters in 2023 detailed a novel synthetic pathway for the preparation of chiral derivatives of 4-Acetoxy-4'-ethylbenzophenone, which are crucial for the development of enantiomerically pure compounds with pharmaceutical relevance.
The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research into the biodegradability and ecotoxicity of 4-Acetoxy-4'-ethylbenzophenone has shown that it exhibits low toxicity and good biodegradability under standard environmental conditions. This makes it a more sustainable choice compared to some traditional organic compounds used in similar applications.
In conclusion, 4-Acetoxy-4'-ethylbenzophenone (CAS No. 178860-08-7) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in research, position it as a valuable resource for future innovations in pharmaceuticals, materials science, and organic synthesis. As research continues to uncover new possibilities, the significance of this compound is likely to grow further.
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